Cas no 1909293-52-2 ((3S,4S)-4-fluoropyrrolidin-3-ol hydrochloride)

• Product Name: (3S,4S)-4-fluoropyrrolidin-3-ol hydrochloride
• CAS No: 1909293-52-2
• MF: C₄H₉ClFNO
• MW: 141.571763753891
• MDL: MFCD29907324
• CID: 4628237
• PubChem ID: 119053417
• Update Time: 2025-06-07

(3S,4S)-4-fluoropyrrolidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-fluoropyrrolidin-3-ol hydrochloride
• (Cis)-4-fluoropyrrolidin-3-ol hydrochloride
• trans-4-Fluoropyrrolidin-3-ol hydrochloride
• 4-fluoropyrrolidin-3-ol;hydrochloride
• (3S,4S)-4-fluoropyrrolidin-3-ol;hydrochloride
• (3S,4S)-4-fluoropyrrolidin-3-ol hydrochloride
• (3S,4S)-3-Fluoro-4-hydroxypyrrolidine hydrochloride
• AKOS030527101
• (3S,4S)-4-fluoropyrrolidin-3-ol HCl
• (3S,4S)-4-fluoropyrrolidin-3-olhydrochloride
• AS-39804
• (3S,4S)-4-Fluoro-3-hydroxypyrrolidine HCl
• 3-Pyrrolidinol, 4-fluoro-, hydrochloride (1:1), (3S,4S)-
• CS-0058680
• EN300-267886
• 1909293-52-2
• P15834
• SCHEMBL18049127

• MDL： MFCD29907324
• Inchi： 1S/C4H8FNO.ClH/c5-3-1-6-2-4(3)7;/h3-4,6-7H,1-2H2;1H
• InChI Key： ZZJHCOUWDLIGPH-UHFFFAOYSA-N
• SMILES： Cl.FC1CNCC1O

Computed Properties

• Exact Mass: 141.0356698 g/mol
• Monoisotopic Mass: 141.0356698 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 68.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 141.57
• Topological Polar Surface Area: 32.299

Additional information on (3S,4S)-4-fluoropyrrolidin-3-ol hydrochloride

Introduction to (3S,4S)-4-fluoropyrrolidin-3-ol hydrochloride (CAS No. 1909293-52-2)

(3S,4S-4-fluoropyrrolidin-3-ol hydrochloride) is a significant compound in the field of pharmaceutical chemistry, renowned for its unique structural and functional properties. With a CAS number of 1909293-52-2, this compound has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry.

The molecular structure of (3S,4S-4-fluoropyrrolidin-3-ol hydrochloride) features a fluorinated pyrrolidine core, which is a key feature that contributes to its biological activity. The presence of the fluorine atom at the 4-position enhances the compound's metabolic stability and binding affinity to biological targets. This characteristic makes it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new treatments for various diseases, particularly those involving complex biological pathways. (3S,4S-4-fluoropyrrolidin-3-ol hydrochloride) has emerged as a promising candidate in this regard. Its chiral center at the 3-position allows for the creation of enantiomerically pure compounds, which is crucial for achieving optimal pharmacological effects while minimizing side effects.

One of the most compelling aspects of (3S,4S-4-fluoropyrrolidin-3-ol hydrochloride) is its potential in the development of central nervous system (CNS) drugs. The fluorinated pyrrolidine moiety has been shown to improve blood-brain barrier penetration, a critical factor for effective CNS drug delivery. Preclinical studies have demonstrated that derivatives of this compound exhibit potent activity against neurological disorders, including depression and anxiety.

The hydrochloride salt form of (3S,4S-4-fluoropyrrolidin-3-ol hydrochloride) enhances its solubility and bioavailability, making it more suitable for formulation into oral or injectable medications. This property is particularly important for drugs that require rapid absorption and distribution throughout the body.

Recent advancements in computational chemistry have further highlighted the significance of (3S,4S-4-fluoropyrrolidin-3-ol hydrochloride). Molecular modeling studies have revealed that this compound can interact with specific protein targets through multiple binding modes, suggesting its potential as a multi-target drug candidate. This multitarget approach is increasingly favored in drug discovery due to its ability to modulate complex disease pathways more effectively than single-target agents.

The synthesis of (3S,4S-4-fluoropyrrolidin-3-ol hydrochloride) involves sophisticated organic reactions that require precise control over stereochemistry. The use of chiral auxiliaries or catalysts ensures the high enantiomeric purity of the final product. This level of precision is essential for pharmaceutical applications where even minor impurities can significantly affect efficacy and safety.

In conclusion, (3S,4S-4-fluoropyrrolidin-3-ol hydrochloride) represents a cutting-edge compound with substantial potential in pharmaceutical research and development. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an invaluable tool for designing next-generation therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.